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Compound of Interest

Compound Name: 1,1'-Carbonyldiimidazole

Cat. No.: B1668759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for 1,1'-
Carbonyldiimidazole (CDI), a versatile reagent in organic synthesis, particularly in peptide

coupling and the formation of esters, amides, and carbonates. Due to its hazardous nature,

strict adherence to safety protocols is imperative to ensure the well-being of laboratory

personnel and the integrity of research.

Chemical and Physical Properties
1,1'-Carbonyldiimidazole is a white to light cream crystalline powder.[1][2] It is highly reactive

and sensitive to moisture.[3][4][5]
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Property Value Reference

Chemical Formula C₇H₆N₄O [2][6][7]

Molecular Weight 162.15 g/mol [2][6][7]

CAS Number 530-62-1 [2][6][7]

Appearance
White to light cream crystalline

powder
[1][2][5]

Melting Point 115 - 122 °C [1][7]

Boiling Point >300 °C (decomposes) [1]

Solubility
Soluble in dimethylformamide;

reacts with water
[1][4]

Vapor Pressure 0.00006 hPa at 20 °C [1]

pH
7.7 (50 g/L aqueous solution at

20 °C)
[1][8]

Hazard Identification and GHS Classification
CDI is classified as a hazardous substance and requires careful handling.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Signal Word: Danger[7][8][9]

Hazard Pictograms:

GHS05: Corrosion[9]
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GHS07: Exclamation Mark[9]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling CDI.

Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles or a face shield.[1]

[10]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

inspected before use. A lab coat or chemical-

resistant apron is also required.[1][6][10]

Respiratory Protection

In case of insufficient ventilation or when dust is

generated, a NIOSH-approved particulate

respirator should be used.[6]

Safe Handling and Storage
Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]

Handle under an inert gas (e.g., nitrogen or argon) to prevent reaction with atmospheric

moisture.[1][7]

Avoid direct contact with the substance. Do not get it in the eyes, on the skin, or on clothing.

[3][6]

Avoid the formation of dust and aerosols.[7]

Do not eat, drink, or smoke in the work area.[1][7]

Wash hands thoroughly after handling.[1][7][10]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][6]
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The recommended storage temperature is between 2 and 8 °C.[1][8]

Store locked up.[1][7][10]

Protect from moisture, as CDI readily hydrolyzes.[1][3][5]

Keep away from incompatible materials such as strong acids, strong oxidizing agents,

bases, and amines.[3][7][9]

First Aid Measures
Immediate medical attention is required for any exposure to CDI.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[1][6][11]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention from an

ophthalmologist.[1][3][9]

Ingestion

Do NOT induce vomiting.[1][6][10] If the victim is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1][6][7]

Accidental Release and Disposal
Accidental Release
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In the event of a spill, follow these procedures:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate personal protective equipment as outlined in Section 3.

Contain: Prevent the spill from spreading and from entering drains.[1][7][9]

Clean-up: Carefully sweep up the spilled solid material, avoiding dust generation.[6][7] Place

the collected material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal
Dispose of CDI and any contaminated materials as hazardous waste in accordance with all

applicable local, state, and federal regulations.[7] Do not dispose of it down the drain.[3][7][12]

Reactivity and Stability
Stability: CDI is stable under recommended storage conditions but is highly sensitive to

moisture.[1][3][5] It decomposes upon contact with water to form imidazole and carbon

dioxide.[1][13]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and amines.[3][7][9]

Hazardous Decomposition Products: When heated to decomposition, CDI may emit toxic

fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[1][3][5]

Experimental Protocols
General Handling in a Reaction

Set up the reaction apparatus in a chemical fume hood.

Ensure all glassware is dry.
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If the reaction is sensitive to moisture, flush the apparatus with an inert gas like nitrogen or

argon.

Weigh the required amount of CDI in a dry, closed container if possible, or quickly in the

fume hood.

Add the CDI to the reaction mixture under a positive pressure of inert gas.

Stir the reaction mixture as required.

Upon completion, quench any unreacted CDI before workup.

Quenching of 1,1'-Carbonyldiimidazole
Unreacted CDI should be safely quenched before the reaction workup. This can be achieved

by the slow and careful addition of water or a dilute aqueous acid solution (e.g., 1 M HCl) to the

reaction mixture, while cooling in an ice bath to manage any exotherm. The hydrolysis of CDI

produces imidazole and carbon dioxide gas, so ensure adequate ventilation and pressure

equalization.

Visualized Workflows
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CDI Spill Occurs

Immediate Actions

Cleanup Procedure

Spill Detected

Evacuate Area

Ensure Ventilation

Don Appropriate PPE

Contain Spill

Collect Solid Material
(Avoid Dust)

Place in Labeled
Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for responding to a 1,1'-Carbonyldiimidazole spill.
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Preparation

Handling

Reaction and Workup

Work in Fume Hood

Use Dry Glassware

Establish Inert Atmosphere
(if required)

Weigh CDI Quickly
and Carefully

Add to Reaction Vessel

Perform Reaction

Quench Excess CDI
(e.g., with water)

Proceed with Workup

Click to download full resolution via product page

Caption: Standard protocol for handling 1,1'-Carbonyldiimidazole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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